Cas no 122547-71-1 (2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI))

2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI) structure
122547-71-1 structure
Product Name:2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI)
CAS No:122547-71-1
MF:C10H20N2O2
MW:200.278002738953
CID:141049
PubChem ID:6439123
Update Time:2025-04-19

2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,3-[(1Z)-[(1E)-1-hexenyl]-ONN-azoxy]-, (2S,3S)- (9CI)
    • [(E)-hex-1-enyl]-[(2S,3S)-3-hydroxybutan-2-yl]imino-oxidoazanium
    • Maniwamycin B
    • (S-(R*,R*-(Z,E)))-3-(1-Hexenyl-ONN-azoxy)-2-butanol
    • 2-Butanol, 3-(1-hexenyl-ONN-azoxy)-, (S-(R*,R*-(Z,E)))-
    • AC1O5R12
    • Antibiotic KA 7367B
    • KA 7367B
    • LS-46550
    • 122547-71-1
    • 2-hydroxybutane-3-NNO-azoxy-1'-(1'-hexene)
    • Inchi: 1S/C10H20N2O2/c1-4-5-6-7-8-12(14)11-9(2)10(3)13/h7-10,13H,4-6H2,1-3H3/b8-7+,12-11-/t9-,10-/m0/s1
    • InChI Key: YSGFBXZSDXVSLM-LMVWVHCMSA-N
    • SMILES: O[C@@H](C)[C@H](C)/N=[N+](/C=C/CCCC)\[O-]

Computed Properties

  • Exact Mass: 200.152478
  • Monoisotopic Mass: 200.152478
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.99
  • Boiling Point: 300.7°C at 760 mmHg
  • Flash Point: 135.7°C
  • Refractive Index: 1.476
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